Cas no 1514803-21-4 (2-(methylamino)-1-(2-methylquinolin-6-yl)ethan-1-ol)

• Product Name: 2-(methylamino)-1-(2-methylquinolin-6-yl)ethan-1-ol
• CAS No: 1514803-21-4
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 6295671
• PubChem ID: 81222221
• Update Time: 2025-10-29

2-(methylamino)-1-(2-methylquinolin-6-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-1-(2-methylquinolin-6-yl)ethan-1-ol
• EN300-1854650
• 1514803-21-4
• AKOS019793545

• Inchi： 1S/C13H16N2O/c1-9-3-4-10-7-11(13(16)8-14-2)5-6-12(10)15-9/h3-7,13-14,16H,8H2,1-2H3
• InChI Key： UUSAVGDRAHRAGI-UHFFFAOYSA-N
• SMILES： OC(CNC)C1C=CC2C(=CC=C(C)N=2)C=1

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 45.2Ų

Additional information on 2-(methylamino)-1-(2-methylquinolin-6-yl)ethan-1-ol

Comprehensive Overview of 2-(Methylamino)-1-(2-methylquinolin-6-yl)ethan-1-ol (CAS No. 1514803-21-4)

2-(Methylamino)-1-(2-methylquinolin-6-yl)ethan-1-ol, with the CAS registry number 1514803-21-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the quinoline derivative family, known for its diverse biological activities and applications in drug discovery. The unique structural features of 2-(methylamino)-1-(2-methylquinolin-6-yl)ethan-1-ol, including its methylamino and hydroxyethyl substituents, make it a promising candidate for further exploration in medicinal chemistry.

In recent years, the scientific community has shown increasing interest in quinoline-based compounds due to their potential therapeutic benefits. 2-(Methylamino)-1-(2-methylquinolin-6-yl)ethan-1-ol is no exception, as researchers investigate its role in modulating specific biological pathways. The compound's 2-methylquinolin-6-yl moiety is particularly noteworthy, as it contributes to its lipophilicity and binding affinity, which are critical factors in drug design. These properties align with current trends in personalized medicine and targeted therapies, where precision and efficacy are paramount.

The synthesis and characterization of 1514803-21-4 involve advanced organic chemistry techniques, including multi-step reactions and spectroscopic analysis. Researchers often employ NMR, HPLC, and mass spectrometry to confirm the purity and identity of this compound. Such rigorous analytical methods ensure that 2-(methylamino)-1-(2-methylquinolin-6-yl)ethan-1-ol meets the stringent standards required for preclinical studies. This attention to detail reflects the growing demand for high-quality chemical reagents in academic and industrial laboratories.

One of the most frequently asked questions about 2-(methylamino)-1-(2-methylquinolin-6-yl)ethan-1-ol revolves around its potential applications. While the compound is primarily used in research settings, its structural similarity to known bioactive molecules suggests possible uses in neurology and oncology. For instance, the methylamino group could interact with neurotransmitter receptors, making it a subject of interest for neuropharmacology studies. Additionally, the quinoline core is often associated with anticancer properties, sparking curiosity about its mechanism of action.

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Another aspect of 2-(methylamino)-1-(2-methylquinolin-6-yl)ethan-1-ol that resonates with current research trends is its potential role in green chemistry. As sustainability becomes a priority, scientists are exploring eco-friendly synthesis routes for complex molecules like this one. The compound's modular structure allows for innovative approaches, such as catalytic methods or solvent-free reactions, which reduce environmental impact. This aligns with the broader shift toward sustainable practices in chemical manufacturing.

In conclusion, 2-(methylamino)-1-(2-methylquinolin-6-yl)ethan-1-ol (CAS No. 1514803-21-4) represents a fascinating area of study with broad implications for drug development and biochemical research. Its unique properties, combined with the growing demand for targeted therapies and sustainable chemistry, position it as a compound of significant interest. As research progresses, this molecule may unlock new possibilities in science and medicine, making it a topic worth following closely.